![molecular formula C11H11ClN2O2 B015053 6-Chloro-L-tryptophan CAS No. 33468-35-8](/img/structure/B15053.png)
6-Chloro-L-tryptophan
Overview
Description
6-Chloro-L-tryptophan (6-Cl-L-Trp) is a derivative of the amino acid L-tryptophan, which is an essential amino acid found in many foods, including dairy products, eggs, fish, and poultry. 6-Cl-L-Trp is an important compound for scientific research due to its various biochemical and physiological effects. It is also used in the synthesis of various compounds, including drugs and other pharmaceuticals. In
Scientific Research Applications
Antifungal Compound Synthesis : 6,7-Dichloro-L-tryptophan, closely related to 6-Chloro-L-tryptophan, is essential for assembling kutzneride antifungal compounds. This is achieved through the tandem action of the halogenases KtzQ and KtzR (Heemstra & Walsh, 2008).
Enzymatic Synthesis : Chloro-L-tryptophans, including this compound, can be synthesized from chloroindoles using tryptophan synthase. This method provides optically pure compounds with high bioavailability, which is significant for pharmaceutical applications (Lee & Phillips, 1992).
Role in Mood and Cognition : L-tryptophan, the parent compound of this compound, plays a critical role in protein synthesis, brain serotonin synthesis, mood, behavior, and cognition. It holds potential for treating psychiatric disorders when combined with other therapeutic agents (Richard et al., 2009).
Enantiomeric Separation : The zwitterionic chiral stationary phase effectively separates enantiomers of tryptophan derivatives, enabling easy determination of the optical purity of synthesized this compound (Fukushima et al., 2015).
Potential in Fermentative Production : Metabolic engineering of Corynebacterium glutamicum enables the fermentative production of 7-chloro-L-tryptophan from sugars, ammonium, and chloride salts. This method offers a potential alternative to chemical halogenation processes, which could be applicable to this compound as well (Veldmann et al., 2019).
Therapeutic Potential in Depression and Bipolar Disorder : L-Tryptophan may be useful in treating mild depression and bipolar disorder, potentially improving mood in Parkinsonian patients. This suggests that derivatives like this compound could have similar applications (Boman, 1988).
Role in Metabolic and Neurological Disorders : L-tryptophan metabolism is a potential therapeutic target for various neurological, metabolic, psychiatric, and intestinal disorders. This highlights the importance of derivatives like this compound in pharmacological development (Modoux et al., 2020).
Safety and Hazards
Future Directions
Future research directions could involve exploring the biosynthesis of bisindole molecules, revealing novel enzymatic mechanisms and leading to combinatorial synthesis of new bisindole compounds . Another interesting area of research could be the investigation of the roles of 6-Chloro-L-tryptophan in various biological processes .
Mechanism of Action
Target of Action
6-Chloro-L-tryptophan is a derivative of the essential amino acid tryptophan . The primary target of this compound is the enzyme KtzQ . KtzQ is an O2- and FADH2-dependent halogenase involved in the production of 6,7-dichlorotryptophan for kutzneride assembly .
Mode of Action
This compound acts as a substrate for the enzyme KtzQ . The interaction between this compound and KtzQ is crucial for the production of 6,7-dichlorotryptophan . .
Biochemical Pathways
This compound is involved in the tryptophan metabolic pathway . Tryptophan metabolism occurs via three significant pathways: the indole pathway in bacteria, and the kynurenine and serotonin pathways in mammalian cells . this compound, being a tryptophan derivative, can potentially affect these pathways and their downstream effects.
Result of Action
As a substrate for KtzQ, it is involved in the production of 6,7-dichlorotryptophan . .
Biochemical Analysis
Biochemical Properties
6-Chloro-L-tryptophan is involved in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it can be used as a substrate for the enzyme KtzQ . The nature of these interactions is largely dependent on the specific biochemical context in which this compound is present.
Cellular Effects
The effects of this compound on various types of cells and cellular processes are complex and multifaceted. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with several enzymes or cofactors
Properties
IUPAC Name |
(2S)-2-amino-3-(6-chloro-1H-indol-3-yl)propanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClN2O2/c12-7-1-2-8-6(3-9(13)11(15)16)5-14-10(8)4-7/h1-2,4-5,9,14H,3,13H2,(H,15,16)/t9-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FICLVQOYKYBXFN-VIFPVBQESA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)NC=C2CC(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1Cl)NC=C2C[C@@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501318992 | |
Record name | 6-Chloro-L-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501318992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
238.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
33468-35-8 | |
Record name | 6-Chloro-L-tryptophan | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33468-35-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-Chloro-L-tryptophan | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0033468358 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Chloro-L-tryptophan | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501318992 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-CHLORO-L-TRYPTOPHAN | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T8BEF538ZK | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the enantiomeric purity of 6-Chloro-L-tryptophan, and how was it determined in the study?
A: Enantiomers are molecules that are mirror images of each other and may exhibit different biological activities. [] The study focuses on this compound, the specific enantiomer of 6-Chlorotryptophan with potential bioactivity. Determining its enantiomeric purity is crucial as the presence of the other enantiomer (6-Chloro-D-tryptophan) could lead to unintended biological effects or reduced activity.
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